5-bromo-1H-pyrrolo[3,2-b]pyridine

• IUPAC Name: 5-bromo-1H-pyrrolo[3,2-b]pyridine
• InChI: InChI=1S/C7H5BrN2/c8-7-2-1-5-6(10-7)3-4-9-5/h1-4,9H
• InChI Key: KJTANNMEOBCHKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1NC=C2)Br
• Molecular Formula: C7H5BrN2
• DSSTOX Substance ID: DTXSID90646719
• Molecular Weight: 197.03 g/mol
• CAS RN: 1000341-51-4

Description

5-Bromo-1H-pyrrolo[3,2-b]pyridine is a heterocyclic compound with the chemical formula C7H5BrN2 . It consists of fused six-membered pyridine and five-membered pyrrole rings, forming an essentially planar aza-indole skeleton. The compound exhibits interesting structural features and potential applications in various fields.

Synthesis Analysis

The synthesis of 5-bromo-1H-pyrrolo[3,2-b]pyridine involves the introduction of a bromine atom onto the pyrrolo[3,2-b]pyridine scaffold. Various synthetic routes have been explored, including bromination of the corresponding pyrrolo[3,2-b]pyridine precursor using suitable reagents. Researchers have reported efficient methods to access this compound, enabling its study and application.

Molecular Structure Analysis

The molecular structure of 5-bromo-1H-pyrrolo[3,2-b]pyridine reveals a planar arrangement of the fused rings. The deviation from planarity (r.m.s. deviation) is minimal (approximately 0.017 Å). The compound forms inversion dimers in the crystal lattice through pairs of N-H⋯N hydrogen bonds. Understanding its three-dimensional arrangement is crucial for predicting its properties and interactions.

Chemical Reactions Analysis

Researchers have investigated the reactivity of 5-bromo-1H-pyrrolo[3,2-b]pyridine in various chemical reactions. It serves as a versatile building block for the synthesis of more complex molecules. For instance, it has been utilized as an N-donor carrier ligand in highly cytotoxic platinum(II) dichlorido complexes. Exploring its reactivity and functional group transformations is essential for designing novel compounds.

Physical And Chemical Properties Analysis

• Hydrogen-Bond Geometry : N-H⋯N hydrogen bonds connect molecules into inversion dimers

Scientific Research Applications

Kinase Inhibition

. Kinase inhibitors work by blocking the action of enzymes known as kinases, which are involved in the regulation of cell functions such as cell signaling, growth, and division. By inhibiting these enzymes, the compounds can effectively slow down or stop the proliferation of cancer cells.

Drug Discovery and Medicinal Chemistry

. It offers a versatile platform for the development of new therapeutic agents with potential applications across a range of diseases, including neurological disorders and infections.

Organic Semiconductor Synthesis

. These materials are crucial for the development of electronic devices such as solar cells and transistors, where they offer advantages like flexibility and lower production costs compared to traditional semiconductors.

Biological Process Modulation

. This includes the ability to interact with various biological targets, leading to modulation of biological pathways that can be harnessed for therapeutic benefits, particularly in the context of diseases where such pathways are dysregulated.

Synthetic Methodologies

. These methods are crucial for expanding the chemical space and exploring new compounds with potential biological activities.

Commercial Availability and Synthetic Innovation

. Continuous updates in synthetic innovation have led to the emergence of novel syntheses and unknown structures, broadening the potential applications of this compound.

Mechanism of Action

Target of Action

5-Bromo-4-azaindole, also known as 5-bromo-1H-pyrrolo[3,2-b]pyridine or MFCD09263244, is a compound that has been studied for its potential biological activities . .

Mode of Action

Azaindole derivatives, to which 5-bromo-4-azaindole belongs, have been recognized as kinase inhibitors . They interact with the ATP binding site of kinases, which can lead to the inhibition of kinase activity . This interaction can result in changes in cellular processes controlled by these kinases.

Pharmacokinetics

Azaindoles have been noted for their potential in drug optimization strategies, with the ability to modulate properties such as solubility, pk a, lipophilicity, and target binding . These properties can impact the bioavailability of the compound.

Result of Action

Given its potential role as a kinase inhibitor, it may influence cellular processes regulated by kinases, potentially leading to changes in cell growth and proliferation .